Cas no 207853-60-9 (2-Fluoro-3-(trifluoromethyl)benzamide)

• Product Name: 2-Fluoro-3-(trifluoromethyl)benzamide
• CAS No: 207853-60-9
• MF: C₈H₅F₄NO
• MW: 207.125015974045
• MDL: MFCD00061146
• CID: 93539
• PubChem ID: 24878251
• Update Time: 2025-06-08

2-Fluoro-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-(trifluoromethyl)benzamide
• alpha,alpha,alpha,2-Tetrafluoro-m-toluamide
• 2-Fluoro-5-(trifluoromethyl)benzamide
• alpha,alpha,alpha,6-Tetrafluoro-m-toluamide
• 2-Fluoro-3-trifluoromethyl-benzamide
• JS-4095
• CS-0186641
• benzamide, 2-fluoro-3-(trifluoromethyl)-
• 207853-60-9
• CK2334
• FT-0612308
• SY062093
• A814893
• J-013625
• SCHEMBL477444
• 2-Fluoro-3-(trifluoromethyl)benzamide, 97%
• AKOS015853360
• DTXSID40345583
• MFCD00061146
• 2-Fluoro-3-(trifluoromethyl)benzamide, 98%
• DTXCID30296656
• DB-045365

• MDL： MFCD00061146
• Inchi： 1S/C8H5F4NO/c9-6-4(7(13)14)2-1-3-5(6)8(10,11)12/h1-3H,(H2,13,14)
• InChI Key： UHMUBYIIPNQHGD-UHFFFAOYSA-N
• SMILES： FC1C(C(N)=O)=CC=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 207.03100
• Monoisotopic Mass: 207.03072643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.8
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Color/Form: White solid
• Density: 1.420
• Melting Point: 94-97 °C (lit.)
• Boiling Point: 211 ºC
• Flash Point: 81 ºC
• PSA: 43.09000
• LogP: 2.64370
• Solubility: Almost insoluble in water

2-Fluoro-3-(trifluoromethyl)benzamide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Fluoro-3-(trifluoromethyl)benzamide

Professional Introduction to 2-Fluoro-3-(trifluoromethyl)benzamide (CAS No. 207853-60-9)

2-Fluoro-3-(trifluoromethyl)benzamide, identified by the chemical identifier CAS No. 207853-60-9, is a fluorinated aromatic amide that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its fluoro and trifluoromethyl substituents, exhibits unique structural and electronic properties that make it a valuable scaffold for the development of novel bioactive molecules. The presence of both fluorine atoms at distinct positions on the benzene ring enhances its potential as a pharmacophore, influencing both its solubility and metabolic stability.

The fluoro and trifluoromethyl groups are well-documented in medicinal chemistry for their ability to modulate biological activity. The fluoro atom, being electron-withdrawing, can increase the lipophilicity and metabolic stability of a molecule, while the trifluoromethyl group often enhances binding affinity to biological targets. In the case of 2-Fluoro-3-(trifluoromethyl)benzamide, these substituents are strategically positioned to optimize interactions with potential therapeutic targets, making it a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications, such as those introduced by fluorine substituents, impact the biological activity of molecules. Studies have shown that compounds containing fluorine atoms often exhibit improved pharmacokinetic profiles, including enhanced bioavailability and prolonged half-life. This has led to increased interest in fluorinated derivatives as candidates for clinical development.

One of the most compelling aspects of 2-Fluoro-3-(trifluoromethyl)benzamide is its versatility as a chemical scaffold. Researchers have leveraged this compound to develop derivatives with targeted biological activities. For instance, modifications at the amide position or the benzene ring can yield compounds with specific interactions with enzymes or receptors. Such structural diversification is crucial for overcoming resistance mechanisms and improving therapeutic efficacy.

In the realm of oncology, fluorinated benzamides have shown promise as inhibitors of various kinases and other enzymes implicated in cancer progression. The electron-withdrawing nature of the fluoro and trifluoromethyl groups can enhance binding affinity to these targets, leading to more potent inhibition. Preclinical studies have demonstrated that derivatives of 2-Fluoro-3-(trifluoromethyl)benzamide exhibit inhibitory activity against multiple cancer-related pathways, making them attractive candidates for further investigation.

The role of fluorine in modulating metabolic stability has also been extensively studied. Fluorinated compounds often exhibit resistance to degradation by cytochrome P450 enzymes, which are responsible for metabolizing many pharmaceuticals. This can lead to increased drug levels in circulation and improved therapeutic outcomes. However, it is important to balance metabolic stability with excretion rates to ensure safe and effective drug disposition.

Another area where 2-Fluoro-3-(trifluoromethyl)benzamide has shown promise is in the treatment of inflammatory diseases. Fluorinated benzamides have been explored as inhibitors of cyclooxygenase (COX) enzymes, which play a key role in inflammation pathways. By targeting these enzymes, fluorinated derivatives can reduce inflammatory mediators and alleviate symptoms associated with conditions such as arthritis.

The synthesis of 2-Fluoro-3-(trifluoromethyl)benzamide involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of fluorine atoms typically requires specialized reagents and conditions to ensure high yields and purity. Advances in fluorination techniques have made it possible to incorporate fluorine into complex molecular frameworks with greater ease, opening up new possibilities for drug discovery.

From a regulatory perspective, compounds like 2-Fluoro-3-(trifluoromethyl)benzamide must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. This includes toxicological studies to assess potential side effects and pharmacokinetic evaluations to determine how the compound is absorbed, distributed, metabolized, and excreted by the body. Such studies are essential for ensuring that new drugs are both effective and safe for patient use.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 2-Fluoro-3-(trifluoromethyl)benzamide. These technologies allow researchers to predict biological activity based on structural features, enabling faster screening of large libraries of compounds. This high-throughput approach has significantly reduced the time required to identify novel therapeutic agents.

In conclusion,2-Fluoro-3-(trifluoromethyl)benzamide (CAS No. 207853-60-9) represents a fascinating example of how structural modifications can enhance biological activity. Its unique combination of fluoro and trifluoromethyl substituents makes it a valuable scaffold for developing novel bioactive molecules with applications in oncology, inflammation, and other therapeutic areas. As research continues to uncover new applications for this compound, it is likely that additional derivatives will be developed with even more targeted biological activities.